Cas no 38934-69-9 (1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester(Ribavirin Impurity H))

• Product Name: 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester(Ribavirin Impurity H)
• CAS No: 38934-69-9
• MF: C₉H₁₃N₃O₆
• MW: 259.216022253037
• CID: 321069
• PubChem ID: 338419
• Update Time: 2025-05-20

1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester(Ribavirin Impurity H) Chemical and Physical Properties

Names and Identifiers

• 1-β-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester (Ribavirin Impurity H)
• 1-β-D-Ribofuranosyl-
• 1-β-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester
• 1-β-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester (Ribavirin Impurity H)
• 1-Β-D-RIBOFURANOSYL-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID METHYL ESTER(RIBAVIRIN IMPURITY H),WHITE LOW MELTING SOLID
• methyl 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxylate
• A35BTI62FR
• Methyl 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxylate
• Ribavirin methyl ester
• (Ribavirin Impurity H)
• Ribavirin methyl ester [USP]
• 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic acid methyl ester
• Ribavirin related compound H [USP]
• Methyl 1-beta-D-ribofuranosyl-1,2,4-triazol-3-carboxylate
• Methyl 1-beta-D-ribofuranosyl-1H-1,2,4-triazole-3-carboxyl
• Unii-A35bti62FR
• 1-[3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]-1,2,4-triazole-3-carboxylic acid methyl ester
• NSC360639
• methyl 1-[5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]-1,2,4-triazole-3-carboxylate
• 38934-69-9
• A824336
• Methyl 1-pentofuranosyl-1H-1,2,4-triazole-3-carboxylate
• DTXSID50959771
• methyl 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxylate
• Methyl-beta-D-ribofuranosyl-1,2,4-triazole-3-carboxylate
• NSC-360639
• FT-0674414
• 1-BETA-D-RIBOFURANOSYL-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID METHYL ESTER(RIBAVIRIN IMPURITY H)
• 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester(Ribavirin Impurity H)

• Inchi： 1S/C9H13N3O6/c1-17-9(16)7-10-3-12(11-7)8-6(15)5(14)4(2-13)18-8/h3-6,8,13-15H,2H2,1H3
• InChI Key： RFJYLFZDYHCYNF-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1CO)O)O)N1C=NC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 259.08000
• Monoisotopic Mass: 259.080435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.82
• Melting Point: 113-117°C
• Boiling Point: 561.4°Cat760mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.701
• Solubility: DMSO, Methanol
• PSA: 126.93000
• LogP: -2.32380
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester(Ribavirin Impurity H) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester(Ribavirin Impurity H)

1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester(Ribavirin Impurity H) and Its Significance in Modern Chemical Biology

The compound with the CAS number 38934-69-9, known as 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester (also referred to as Ribavirin Impurity H), represents a fascinating intersection of synthetic chemistry and pharmaceutical research. This molecule has garnered significant attention in the scientific community due to its structural complexity and its role as an impurity in the synthesis of Ribavirin, a well-known antiviral agent. Understanding its properties, synthesis, and applications provides valuable insights into the broader field of nucleoside analogs and their therapeutic potential.

In recent years, the development of nucleoside analogs has been a cornerstone in the fight against viral infections. These compounds mimic natural nucleosides and interfere with viral replication mechanisms, making them highly effective in treating conditions such as hepatitis C and influenza. Among these analogs, Ribavirin has been widely used due to its broad-spectrum antiviral activity. However, the synthesis of Ribavirin is not without challenges, and one of the key impurities encountered is 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester. This impurity arises during the synthetic pathway and can have significant implications for the efficacy and safety of the final drug product.

The structural features of 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester make it a subject of interest for chemists studying carbohydrate chemistry and heterocyclic compounds. The molecule contains a ribofuranose moiety linked to a triazole ring, which is further modified by a carboxylic acid methyl ester group. This unique arrangement contributes to its reactivity and potential applications in drug development. Recent studies have explored the use of such derivatives as probes in biochemical pathways, particularly those involving RNA metabolism.

One of the most intriguing aspects of this compound is its role as an impurity in Ribavirin production. Impurities in pharmaceuticals can lead to various issues, including reduced efficacy, increased toxicity, or even allergic reactions in patients. Therefore, understanding and controlling the formation of Ribavirin Impurity H is crucial for ensuring the quality and safety of Ribavirin-based therapies. Advances in analytical chemistry have enabled researchers to detect and quantify this impurity with high precision, allowing for better control over manufacturing processes.

The synthesis of 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester involves multi-step reactions that require careful optimization to minimize impurity formation. Recent research has focused on developing more efficient synthetic routes that reduce byproduct formation while maintaining high yields. These efforts not only improve the production of Ribavirin but also contribute to the broader field of organic synthesis by providing new methodologies for constructing complex carbohydrate derivatives.

Beyond its role as an impurity, Ribavirin Impurity H has potential applications in other areas of chemical biology. For instance, its structural motif has been explored as a scaffold for designing novel antiviral agents with improved properties over existing drugs. The triazole ring, in particular, is known for its ability to interact with biological targets such as enzymes and receptors involved in viral replication. By modifying this scaffold, researchers can develop molecules with enhanced binding affinity and selectivity.

The study of nucleoside analogs like 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester also provides insights into fundamental biological processes. Nucleoside metabolism plays a critical role in cellular function, and understanding how these compounds interact with cellular machinery can lead to new therapeutic strategies. For example, research has shown that certain nucleoside analogs can inhibit RNA-dependent RNA polymerases (RdRp), which are essential enzymes for viral replication. This mechanism of action makes these compounds valuable tools in antiviral therapy.

In conclusion, 1-b-D-Ribofuranosyl-1,2,4-triazole-3-carboxylic Acid Methyl Ester (CAS no. 38934-69-9) is a compound of significant interest in chemical biology and pharmaceutical research. Its role as an impurity in Ribavirin production underscores the importance of understanding and controlling impurities in drug development. Additionally, its structural features make it a promising candidate for designing novel antiviral agents and exploring new therapeutic strategies. As research continues to uncover the complexities of nucleoside analogs, compounds like this will undoubtedly play a crucial role in advancing our understanding of viral diseases and developing more effective treatments.